N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-hydroxy-2-(4-phenylphenyl)propyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C25H27NO5/c1-25(28,20-12-10-18(11-13-20)17-8-6-5-7-9-17)16-26-24(27)19-14-21(29-2)23(31-4)22(15-19)30-3/h5-15,28H,16H2,1-4H3,(H,26,27)
• InChI Key: FHLJAUIERCVLOP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C25H27NO5
• Molecular Weight: 421.5 g/mol

Description

The compound appears to contain a biphenyl group, a hydroxypropyl group, and a trimethoxybenzamide group. Biphenyl is an aromatic hydrocarbon with a molecular formula (C6H5)2. It is notable as a starting material for the production of polychlorinated biphenyls (PCBs), which were once widely used as dielectric fluids and heat transfer agents.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The biphenyl component would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions depending on the conditions. For instance, biphenyl is a starting material for the production of polychlorinated biphenyls (PCBs).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, biphenyl is a solid at room temperature, with a melting point of 69.2 °C.

Scientific Research Applications

Covalent Organic Frameworks (COFs) with Hierarchical Porosity

• Significance : COFs find applications in gas storage, catalysis, and separation processes. .

Capacitors and Transformers

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Polymerization Catalysts

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some biphenyl derivatives have been found to have fungicidal properties.

Safety and Hazards

The safety and hazards would depend on the specific properties of the compound. For example, biphenyl is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for this compound would depend on its properties and potential applications. For example, some biphenyl derivatives have shown potential as fungicidal candidates, and others have been used in the development of covalent organic frameworks.